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Compound of Interest

Compound Name: Basic red 22
CAS No.: 23354-43-0
Cat. No.: B12769253
Get Quote
. J

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides a comprehensive overview of the safety
precautions and handling procedures for Basic Red 22 (C.I. 11055), a monoazo dye. Due to
the limited availability of specific quantitative toxicological data for this compound, this guide
also incorporates general principles for handling potentially hazardous powdered dyes and
information on the broader class of azo dyes.

Chemical and Physical Properties

Basic Red 22 is a red to red-brown powder.[1] While detailed quantitative physical and
chemical properties for the pure powder are not consistently available in the reviewed
literature, the following information has been gathered:
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Property Data Source(s)
CAS Number 12221-52-2 [2][3]

C.I. Number 11055 [4]
Appearance Red or red-brown powder [1]
Solubility Soluble in water [2]

Note: Specific values for melting point, boiling point, density, and vapor pressure for the powder
form of Basic Red 22 are not readily available in the public domain.

Hazard Identification and Toxicology

Available data indicates that Basic Red 22 presents several health hazards. It is classified as
causing serious eye irritation and mild skin irritation.[2] Furthermore, it has been reported as a

potential allergen.[5]

Toxicological Summary:
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Endpoint

Result

Source(s)

Eye Irritation

Causes serious eye irritation.

[2]

Skin Irritation

Causes mild skin irritation.

[2]

Skin Sensitization

Reported as an allergen.

[5]

Mutagenicity

Possesses mutagenic activity
in Salmonella/microsome

(Ames) test.

[6]

Genotoxicity

Increased the frequency of
micronucleated polychromatic
erythrocytes in the bone

marrow of mice.

[6]

Acute Oral Toxicity (LD50)

Data not available. A study
noted testing at doses
equivalent to 80% of the LD50,
but the specific value was not

provided.

[6]

Acute Inhalation Toxicity
(LC50)

Data not available.

[7]

Mechanism of Azo Dye Toxicity

Azo dyes, as a class, can undergo metabolic activation that leads to toxic and potentially

carcinogenic byproducts.[8] The primary mechanism involves the reductive cleavage of the azo

bond (-N=N-) by azoreductase enzymes, which are present in the liver and, significantly, in the

gut microbiota.[1][9] This process breaks the dye down into aromatic amines. These aromatic

amines can then be absorbed and undergo further metabolic activation in the liver, leading to

the formation of reactive electrophilic species that can bind to DNA and other cellular

macromolecules, potentially initiating carcinogenic processes.[1][8]

The cellular damage induced by these metabolites can trigger various signaling pathways,

including those involved in apoptosis, inflammation, and the DNA damage response.[1] One
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such pathway is the Keapl-Nrf2-ARE signaling pathway, which is activated in response to
oxidative stress.[5]
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General metabolic pathway of azo dyes.[1][8][9]

Safety Precautions and Handling

Given the known hazards of Basic Red 22 and the potential for unforeseen risks due to the
lack of comprehensive toxicological data, stringent safety protocols must be followed.

Personal Protective Equipment (PPE)

o Eye and Face Protection: Chemical safety goggles or a face shield are mandatory to prevent
eye contact.[2]

» Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn to prevent skin
contact.[2]

o Respiratory Protection: A NIOSH-approved respirator is recommended when handling the
powder outside of a certified chemical fume hood to prevent inhalation.

» Protective Clothing: A lab coat or other protective clothing should be worn to prevent skin
contamination.
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Engineering Controls

» Ventilation: All handling of Basic Red 22 powder should be conducted in a well-ventilated
area, preferably within a certified chemical fume hood, to minimize inhalation exposure.

o Safety Equipment: An eyewash station and safety shower must be readily accessible in the

work area.

Safe Handling and Storage

o Handling: Avoid generating dust. Use appropriate tools to handle the powder and prevent
spills. Do not eat, drink, or smoke in the handling area. Wash hands thoroughly after
handling.[2]

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.[10]

© 2026 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b12769253/docs?utm_src=pdf-body#in-depth-technical-guide-to-the-safe-handling-of-basic-red-22-powder
https://www.salonservicespro.com/msds/pulpriot/pulpriotsds.pdf
https://www.guidechem.com/encyclopedia/basic-red-2-dic4371.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12769253?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation

Assess Hazards (Review SDS)

l

Don Appropriate PPE

l

Prepare Work Area (Fume Hood)

HanLling

Weigh/Transfer Powder

l

Perform Experiment

Cleanup @JDisposaI

Decontaminate Work Area Spill or Exposure

,

Dispose of Waste Follow Emergency Procedures

,

Remove PPE

,

Wash Hands

Click to download full resolution via product page

Safe handling workflow for Basic Red 22 powder.
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First Aid and Emergency Procedures

In case of exposure, follow these first aid measures immediately:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[11]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water. If irritation persists, seek medical attention.[11]

¢ Inhalation: Move the victim to fresh air and keep at rest in a position comfortable for
breathing. If not breathing, if breathing is irregular, or if respiratory arrest occurs, provide
artificial respiration or oxygen by trained personnel. Seek medical attention if symptoms
persist.[11]

 Ingestion: Do NOT induce vomiting unless directed to do so by medical personnel. Never
give anything by mouth to an unconscious person. Loosen tight clothing such as a collar, tie,
belt, or waistband. Seek medical attention.[11]

o Spills: In the event of a spill, evacuate the area. Wearing appropriate PPE, carefully scoop or
sweep up the spilled powder, avoiding dust generation, and place it in a sealed container for
disposal. Clean the spill area thoroughly.

Experimental Protocols: Mutagenicity Assessment

Given the evidence of mutagenicity for Basic Red 22, researchers may need to perform their
own assessments. The Salmonella/microsome assay (Ames test) is a standard method for
evaluating the mutagenic potential of a chemical. A generalized workflow for such an
experiment is provided below.

Generalized Ames Test Protocol

This protocol is a simplified representation and should be adapted based on established
methodologies (e.g., OECD Guideline 471).

e Preparation:
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o Prepare various concentrations of Basic Red 22 solution.

o Culture selected strains of Salmonella typhimurium (e.g., TA98, TA100) that are histidine-
dependent (His-).

o Prepare an S9 fraction from the livers of induced rats for metabolic activation.
e Assay:

o In separate tubes, combine the Salmonella culture, the Basic Red 22 solution, and either
the S9 mix (for metabolic activation) or a buffer (without activation).

o Pour the mixture onto minimal glucose agar plates (which lack histidine).
e Incubation and Analysis:
o Incubate the plates at 37°C for 48-72 hours.

o Count the number of revertant colonies (colonies that have mutated back to being able to
synthesize histidine and thus can grow on the histidine-deficient medium).

o A significant, dose-dependent increase in the number of revertant colonies compared to
the negative control indicates a mutagenic effect.
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Generalized workflow for an Ames test.[1]
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Disposal Considerations

Waste generated from the use of Basic Red 22 should be treated as hazardous waste.
Dispose of the chemical and any contaminated materials in accordance with all applicable
federal, state, and local environmental regulations. Do not dispose of it in the sewer system.

Conclusion

Basic Red 22 is a powdered dye with known hazards, including serious eye and skin irritation,
and evidence of mutagenicity and genotoxicity. Due to the absence of comprehensive
guantitative toxicological data, a cautious approach to handling is essential. Researchers,
scientists, and drug development professionals must adhere to strict safety protocols, including
the use of appropriate engineering controls and personal protective equipment, to minimize
exposure and ensure a safe working environment. Further research is warranted to fully
characterize the toxicological profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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